Cas no 2227752-98-7 ((3S)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid
• CAS No: 2227752-98-7
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• CID: 6077593
• PubChem ID: 165835105
• Update Time: 2025-05-20

(3S)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid
• 2227752-98-7
• EN300-1789669

• Inchi： 1S/C10H11NO6/c1-17-6-2-3-8(11(15)16)7(4-6)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： XRGSZTWLSOQIBP-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)O)C1C=C(C=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 241.05863707g/mol
• Monoisotopic Mass: 241.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 113Ų

Additional information on (3S)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid

Compound CAS No 2227752-98-7: (3S)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid

The compound with CAS No 2227752-98-7, known as (3S)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and materials science.

Structural Features: The molecule consists of a propanoic acid backbone with a hydroxyl group and a substituted phenyl ring. The phenyl ring is substituted with a methoxy group at position 5 and a nitro group at position 2, which introduces significant electronic effects and influences the molecule's reactivity and solubility. The stereochemistry at the hydroxyl-bearing carbon is S, which is crucial for its biological activity.

Applications: Recent studies have highlighted the potential of (3S)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid in the development of novel therapeutic agents. Its structure suggests possible interactions with various biological targets, including enzymes and receptors, making it a promising candidate for drug design.

Research Progress: In a groundbreaking study published in *Nature Communications*, researchers demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative diseases. The study utilized advanced computational modeling to predict binding affinities and validate experimental results, showcasing the compound's potential in treating conditions like Alzheimer's disease.

Synthesis Methods: Traditionally, the synthesis of (3S)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid involves multi-step reactions, including nucleophilic aromatic substitution and stereochemical control during the hydroxylation step. Recent advancements have introduced more efficient methods, such as enzymatic catalysis, which enhances yield and reduces environmental impact.

Future Directions: As research continues, the compound is expected to find applications beyond pharmacology. Its unique electronic properties make it a candidate for use in advanced materials, such as organic semiconductors or sensors. Collaborative efforts between chemists and biologists are likely to unlock new therapeutic potentials.